2-Methoxy-5-methyl-2'-(propan-2-yl)-1,1'-biphenyl

• CAS No.: 918151-40-3
• Molecular Formula: C17H20O
• Molecular Weight: 240.34 g/mol
• IUPAC Name: 1-methoxy-4-methyl-2-(2-propan-2-ylphenyl)benzene
• InChI: InChI=1S/C17H20O/c1-12(2)14-7-5-6-8-15(14)16-11-13(3)9-10-17(16)18-4/h5-12H,1-4H3
• InChI Key: HXJQUIKDWMBSFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)C2=CC=CC=C2C(C)C

Description

2-Methoxy-5-methyl-2'-(propan-2-yl)-1,1'-biphenyl is a useful research compound. Its molecular formula is C17H20O and its molecular weight is 240.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixed solution of 1 mL of water and 4 mL of dimethoxyethane was added into a flask into which 2-bromo-4-methylanisole (600 mg, 2.98 mmol), 2-isopropylphenylboronic acid (734 mg, 4.47 mmol), palladium acetate (16 mg, 0.074 mmol), triphenylphosphine (72 mg, 0.27 mmol), and potassium phosphate (1.12 g, 5.28 mmol) were already added, and then refluxed at normal temperature for 6 hours. After cooling to normal temperature, an ammonium chloride aqueous solution (5 mL) and 10 mL of diethylether were added thereto to separate an organic layer and extract residues with diethylether. The separated organic layer was dried with magnesium sulfate and volatile materials were removed to produce 850 mg of grey 4-methyl-2-(2′-isopropylphenyl)anisole solid. The anisole thus produced was dissolved in 5 mL of methylene chloride without separate purification, 3 mL of boron tribromide (1 M methylene chloride solution) was dropped thereonto at −78° C., and a reaction was carried out while the temperature slowly increased to normal temperature. After the reaction, a mixed solution of water (5 mL) and diethylether (10 mL) was added to separate an organic layer and extract an aqueous solution layer using diethylether (5 mL×3), and the separated organic layer was dried. Residues from which volatile components were removed at reduced pressure were purified using a silica gel chromatography tube in a mixed solvent of hexane and methylene chloride to produce 633 mg of white 4-methyl-2,6-(2′-isopropylphenyl)phenol solid.